ethyl 2-hydroxy-4-phenyl[1]benzofuro[3,2-b]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-oxo-4-phenyl-1H-[1]benzofuro[3,2-b]pyridine-3-carboxylate
• InChI: InChI=1S/C20H15NO4/c1-2-24-20(23)16-15(12-8-4-3-5-9-12)18-17(21-19(16)22)13-10-6-7-11-14(13)25-18/h3-11H,2H2,1H3,(H,21,22)
• InChI Key: GGKFVOOJBIBBBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C3=CC=CC=C3O2)NC1=O)C4=CC=CC=C4
• Molecular Formula: C20H15NO4
• Molecular Weight: 333.3 g/mol

Description

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. They have been used in the treatment of various diseases and have shown antimicrobial properties.

Synthesis Analysis

The synthesis of benzofuro[3,2-b]pyridine derivatives has been achieved through an efficient annulation reaction of aurone-derived α,β-unsaturated imines and activated terminal alkynes mediated by triethylamine. This process enables the facile synthesis of 1,4-dihydrobenzofuro[3,2-b]pyridines in high yields.

Molecular Structure Analysis

The molecular structure of benzofuro[3,2-b]pyridine derivatives is complex and unique, contributing to their wide array of biological activities. The exact structure of “ethyl 2-hydroxy-4-phenyl1benzofuro[3,2-b]pyridine-3-carboxylate” is not available in the sources I found.

Chemical Reactions Analysis

The chemical reactions involving benzofuro[3,2-b]pyridine derivatives are diverse and depend on the specific derivative and reaction conditions. For instance, these compounds can be aromatized in the presence of DBU.

Scientific Research Applications

Compounds containing benzofuran, such as “ethyl 2-hydroxy-4-phenyl1. .

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“Ethyl 2-hydroxy-4-phenyl1benzofuro[3,2-b]pyridine-3-carboxylate” and its derivatives have shown various biological activities. . .

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Mechanism of Action

The mechanism of action of benzofuran derivatives is not fully understood, but they have been found to exhibit a wide range of biological and pharmacological activities. They have been used in the treatment of various diseases and have shown antimicrobial properties.

Safety and Hazards

The safety and hazards associated with “ethyl 2-hydroxy-4-phenyl1benzofuro[3,2-b]pyridine-3-carboxylate” are not available in the sources I found. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Benzofuran and its derivatives have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. There is a need to collect the latest information in this promising area to pave the way for future research.